Cas no 6938-42-7 (N-{[(4-chlorophenyl)carbonyl]oxy}-4-nitrosoaniline)

• Product Name: N-{[(4-chlorophenyl)carbonyl]oxy}-4-nitrosoaniline
• CAS No: 6938-42-7
• MF: C₁₃H₉ClN₂O₃
• MW: 276.67516207695
• CID: 1736621
• PubChem ID: 5245373
• Update Time: 2025-04-21

N-{[(4-chlorophenyl)carbonyl]oxy}-4-nitrosoaniline Chemical and Physical Properties

Names and Identifiers

• N-{[(4-chlorophenyl)carbonyl]oxy}-4-nitrosoaniline
• (4-nitrosoanilino) 4-chlorobenzoate
• DTXSID80412889
• 6938-42-7

• Inchi： 1S/C13H9ClN2O3/c14-10-3-1-9(2-4-10)13(17)19-16-12-7-5-11(15-18)6-8-12/h1-8,16H
• InChI Key： IVUXCOQFNXSCTF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(=O)ONC2C=CC(=CC=2)N=O)=CC=1

Computed Properties

• Exact Mass: 276.03027
• Monoisotopic Mass: 276.0301698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 67.8Ų

Experimental Properties

• PSA: 67.76